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Compound of Interest

Compound Name: Sulofenur metabolite V

Cat. No.: B15189781 Get Quote

An in-depth analysis of the compound referenced as "Metabolite V" in comparative studies of

Sulofenur metabolism reveals a substance critical to understanding the biotransformation and

toxicological profile of this class of anticancer agents. While a publicly registered CAS number

for a compound explicitly named "Sulofenur metabolite V" is not available, scientific literature

designates N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea as compound "V" in research

contextual to Sulofenur. This guide provides a comprehensive overview of this compound, its

properties, metabolic significance, and the experimental protocols used in its study.

Compound Identification and Properties
N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea, referred to as compound V in metabolic studies,

was synthesized and investigated to determine its potential role as a metabolic precursor to

other metabolites of Sulofenur-related compounds.

Table 1: Physicochemical Properties of N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea

(Compound V)
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Property Value

Systematic Name N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea

Molecular Formula C₁₄H₁₃ClN₂O₂

Molecular Weight 276.72 g/mol

CAS Number Not available in public databases

Metabolic Pathway and Significance
Compound V was studied in the context of the metabolism of N-(4-tolyl)-N'-(4-

chlorophenyl)urea (LY181984), a compound structurally similar to the anticancer agent

Sulofenur. The primary focus of this research was to understand the formation of 2-amino-5-

chlorophenyl sulfate (Metabolite II), a known metabolite of p-chloroaniline, which is also formed

from Sulofenur. The metabolic studies aimed to determine if Compound V was an intermediate

in the pathway leading to Metabolite II from LY181984.

The investigation revealed that Compound V is not a significant intermediate in the metabolic

formation of Metabolite II from LY181984.[1][2] When administered orally to C3H mice,

Compound V produced less of Metabolite II compared to an equivalent dose of LY181984.[2]

Furthermore, the major urinary excretion product of Compound V was a different compound

(VI), which was not observed as a metabolite of LY181984.[2] This indicates that the

hydroxylation of the 4-chlorophenyl ring, leading to the formation of Compound V, is not the

primary metabolic route for the production of Metabolite II from LY181984.

This metabolic relationship is crucial for understanding the structure-activity and structure-

toxicity relationships of diarylsulfonylureas like Sulofenur. The formation of p-chloroaniline and

its subsequent metabolites, such as Metabolite II, is linked to the methemoglobinemia

observed as a dose-limiting toxicity of Sulofenur in clinical trials.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1446007/
https://datapdf.com/comparison-of-metabolism-and-toxicity-to-the-structure-of-th.html
https://datapdf.com/comparison-of-metabolism-and-toxicity-to-the-structure-of-th.html
https://datapdf.com/comparison-of-metabolism-and-toxicity-to-the-structure-of-th.html
https://pubmed.ncbi.nlm.nih.gov/1446007/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulofenur Metabolism

Analog Metabolism Study

Sulofenur
(LY186641) p-chloroaniline

Metabolism
2-amino-5-chlorophenyl sulfate

(Metabolite II)

2-amino-5-chlorophenyl sulfate
(Metabolite II)N-(4-tolyl)-N'-(4-chlorophenyl)urea

(LY181984)

N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea
(Compound V)

Hypothesized Minor Pathway

Major Pathway

Minor Contribution

Major Metabolite of V
(Compound VI)

Major Pathway

Click to download full resolution via product page

Metabolic context of Compound V.

Experimental Protocols
The study of Compound V involved its chemical synthesis and subsequent investigation of its

metabolism in an animal model.

Synthesis of N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-
urea (Compound V)
While the specific synthesis protocol for Compound V is not detailed in the provided

information, analogous compounds are typically synthesized through the reaction of an

isocyanate with an appropriate amine. In this case, it would likely involve the reaction of 4-tolyl

isocyanate with 2-amino-5-chlorophenol.

In Vivo Metabolism Study
The metabolic fate of Compound V was investigated in C3H mice. The general protocol is as

follows:

Dosing: C3H mice were administered a 100 mg/kg oral dose of Compound V.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15189781?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Urine Collection: Urine was collected from the mice over a 24-hour period.

Metabolite Analysis: The collected urine was analyzed to identify and quantify the excreted

metabolites. The amount of Metabolite II was specifically measured.

Comparative Analysis: The quantity of Metabolite II excreted after administration of

Compound V was compared to the amount excreted after a 100 mg/kg oral dose of

LY181984.

Hydrolytic Stability Assay
The stability of Compound V in aqueous solution was compared to that of Sulofenur and

LY181984.

Incubation: The compounds were incubated in aqueous solutions at pH 5 and pH 7.4 at 37°C

for 48 hours.

Degradation Measurement: The percentage of decomposition of each compound was

determined at the end of the incubation period. Compound V showed slightly greater

decomposition at pH 5 (62%) compared to Sulofenur (43%) and LY181984 (55%), with

minimal decomposition at pH 7.4 (7%).[2]

This technical guide consolidates the available information on N-(4-tolyl)-N'-(2-hydroxy-4-

chlorophenyl)-urea (Compound V), providing researchers and drug development professionals

with a foundational understanding of its properties and metabolic relevance in the context of

Sulofenur and related diarylsulfonylureas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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